Benzeneacetic acid, 4-ethoxy-alpha-methylene-, ethyl ester

• CAS No.: 63935-52-4
• Molecular Formula: C13H16O3
• Molecular Weight: 220.26 g/mol
• IUPAC Name: ethyl 2-(4-ethoxyphenyl)prop-2-enoate
• InChI: InChI=1S/C13H16O3/c1-4-15-12-8-6-11(7-9-12)10(3)13(14)16-5-2/h6-9H,3-5H2,1-2H3
• InChI Key: JKJYUVQWELOIDX-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)C(=C)C(=O)OCC

Description

Benzeneacetic acid, 4-ethoxy-alpha-methylene-, ethyl ester is a useful research compound. Its molecular formula is C13H16O3 and its molecular weight is 220.26 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

The keto-ester III (143.8 g) was stirred in dilute formaldehyde solution (62 ml 37% formaldehyde+water 220 ml) and to the suspension potassium carbonate solution (54.5 g, in water 280 ml) was added dropwise. At the end of the addition, ether was added to the stirred suspension to dissolve the gummy precipitate which formed and after an additional 15 minutes, gas evolution commenced. When this gas evolution ceased (after about 2 hours) the reaction mixture was extracted with additional ether and the combined ether extracts were washed with water and evaporated after drying with Na2SO4. The yield of the ethyl-2-(p-ethoxyphenyl)acrylate (II) (isolated as a yellow oil) was 97.8 g (79.8%).